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Compound of Interest

Compound Name: Sakuranetin

Cat. No.: B8019584 Get Quote

Before handling sakuranetin, it is imperative to consult your institution's specific Safety Data

Sheet (SDS) and adhere to all local and national regulations for hazardous waste disposal.[1]

Always handle this compound within a certified chemical fume hood.

Personal Protective Equipment (PPE) required:

Safety goggles or face shield

Chemical-resistant laboratory coat

Nitrile or other appropriate chemical-resistant gloves

Closed-toe shoes

Sakuranetin Waste Disposal Protocol
The proper disposal route for sakuranetin depends on its physical state (solid or solution).

Under no circumstances should sakuranetin or its solutions be disposed of down the drain.[2]

Step 1: Waste Characterization and Segregation
Identify the Waste Stream: Determine if the sakuranetin waste is in solid form (e.g., unused

powder, contaminated labware) or liquid form (e.g., dissolved in an organic solvent).

Segregate the Waste:

Solid Waste: Collect solid sakuranetin waste separately from liquid waste.
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Liquid Waste: Sakuranetin is soluble in organic solvents such as DMSO and DMF.[1] This

waste stream should be classified as non-halogenated organic solvent waste.[2] Do not

mix with halogenated solvents or aqueous waste.

Step 2: Collection and Containment
Solid Sakuranetin Waste:

Place dry, solid sakuranetin waste into a clearly labeled, sealable container designated

for solid chemical waste.

If contaminated with a solvent, it should be treated as liquid waste.

Liquid Sakuranetin Waste (Solutions):

Pour sakuranetin solutions into a dedicated, leak-proof, and chemically compatible waste

container labeled "Non-Halogenated Organic Waste" or as required by your institution.[2]

Ensure the container is properly sealed to prevent evaporation and spills.[2] Funnels

should not be left in the container opening.

Step 3: Labeling and Storage
Labeling: Affix a hazardous waste tag to the container. The label must include:

The full chemical name: "Sakuranetin"

The solvent(s) used and their approximate concentrations.

The date waste was first added to the container.

Appropriate hazard pictograms (e.g., irritant, health hazard).

Storage: Store the sealed waste container in a designated satellite accumulation area within

the laboratory. This area should be away from ignition sources and incompatible materials.

Step 4: Final Disposal
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Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or equivalent department. Follow their specific procedures for

waste pickup requests.

Quantitative Data: Sakuranetin Solubility
The following table summarizes the solubility of sakuranetin in various solvents, which is

crucial for preparing solutions and for understanding its behavior in waste streams.[1]

Solvent Solubility

Dimethylformamide (DMF) Approx. 30 mg/mL

Dimethyl Sulfoxide (DMSO) Approx. 25 mg/mL

1:1 Solution of DMF:PBS (pH 7.2) Approx. 0.5 mg/mL

Experimental Protocols
While no experimental protocols for disposal were cited, the procedures outlined above are

derived from standard laboratory practices for the safe handling and disposal of organic

compounds.[2][3][4]

Sakuranetin Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

sakuranetin waste.
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Caption: Workflow for the proper disposal of Sakuranetin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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